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Compound of Interest

Compound Name: Goniodiol 7-acetate

Cat. No.: B134544

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Details
CAS Number: 96422-53-6

Molecular Weight: 276.28 g/mol [1]

Property Value Source

CAS Number 96422-53-6 PubChem[1]

Molecular Formula C15H160s5 PubChem[1]

Molecular Weight 276.28 g/mol PubChem[1]
[(1R,2R)-2-hydroxy-1-[(2R)-6-

IUPAC Name 0x0-3,6-dihydro-2H-pyran-2- PubChem
yl]-2-phenylethyl] acetate
(+)-Goniodiol monoacetate,

Synonyms o PubChem
Goniodiol-7-monoacetate

Cytotoxic Activity
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Goniodiol 7-acetate, a naturally occurring styrylpyrone isolated from plants of the

Goniothalamus genus, has demonstrated significant cytotoxic effects against a range of human

cancer cell lines.[2] This activity suggests its potential as a lead compound in the development

of novel anticancer therapeutics.

Cell Line Activity Metric Value Reference

KB EDso < 0.1 pg/mL [J Nat Prod. 1991][2]
P-388 EDso < 0.1 pg/mL [J Nat Prod. 1991][2]
RPMI EDso < 0.1 pg/mL [J Nat Prod. 1991]
TE671 EDso < 0.1 pg/mL [J Nat Prod. 1991][2]
ASK Cso 10.28 UM [ScienceAsia 48

(2022)][3]

Experimental Protocols

Isolation of Goniodiol 7-acetate from Goniothalamus

repevensis

A general protocol for the isolation of Goniodiol 7-acetate from the leaves and twigs of

Goniothalamus repevensis involves solvent extraction followed by chromatographic separation.

Extraction: The plant material is extracted with methanol (MeOH).

o Fractionation: The resulting crude extract is then subjected to column chromatography over

silica gel.

o Elution: A gradient of ethyl acetate (EtOAc) in hexanes is used to elute the fractions.

o Crystallization: Goniodiol 7-acetate is typically obtained from fractions eluted with a mixture

of EtOAc-hexanes (e.g., 1:9, 1:4, and 3:7 v/v) followed by crystallization from an EtOAc-

hexanes solvent system.[3]

Cytotoxicity Assay: MTT Protocol
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The cytotoxic activity of Goniodiol 7-acetate can be determined using a standard MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

o Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to
adhere overnight.

o Compound Treatment: The cells are then treated with various concentrations of Goniodiol 7-
acetate and incubated for a specified period (e.g., 48 or 72 hours).

o MTT Addition: After the incubation period, MTT solution is added to each well, and the plate
is incubated for a few hours to allow the formation of formazan crystals by viable cells.

» Solubilization: The formazan crystals are solubilized by adding a solubilizing agent, such as
dimethyl sulfoxide (DMSO).

o Absorbance Measurement: The absorbance of the resulting colored solution is measured
using a microplate reader at a specific wavelength (e.g., 570 nm). The absorbance is directly
proportional to the number of viable cells.

o Data Analysis: The percentage of cell viability is calculated relative to untreated control cells,
and the ICso value (the concentration of the compound that inhibits cell growth by 50%) is
determined.

Postulated Mechanism of Action and Signaling
Pathway

While the precise signaling pathway of Goniodiol 7-acetate is still under investigation, studies
on related styryl lactones and initial research on Goniodiol 7-acetate suggest a mechanism
involving the induction of apoptosis and cell cycle arrest. Some evidence points towards an
interaction with a-tubulin, a key component of the cytoskeleton involved in cell division.[4]

The proposed mechanism suggests that Goniodiol 7-acetate may disrupt microtubule
dynamics by binding to a-tubulin. This disruption can lead to a halt in the cell cycle at the G2/M
phase, preventing the cell from entering mitosis. Prolonged G2/M arrest can then trigger the
intrinsic apoptotic pathway, leading to programmed cell death.
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Caption: Postulated signaling pathway for Goniodiol 7-acetate induced cytotoxicity.
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Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the investigation of the cytotoxic
properties of Goniodiol 7-acetate.
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Caption: General experimental workflow for isolating and evaluating Goniodiol 7-acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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